tert-Butyl 4-(3,4-dichlorophenoxy)-1-piperidinecarboxylate

• Molecular Formula: C16H21Cl2NO3
• Molecular Weight: 346.2 g/mol
• IUPAC Name: tert-butyl 4-(3,4-dichlorophenoxy)piperidine-1-carboxylate
• InChI: InChI=1S/C16H21Cl2NO3/c1-16(2,3)22-15(20)19-8-6-11(7-9-19)21-12-4-5-13(17)14(18)10-12/h4-5,10-11H,6-9H2,1-3H3
• InChI Key: FKRKGPPELQBYCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OC2=CC(=C(C=C2)Cl)Cl

Description

Tert-Butyl 4-(3,4-dichlorophenoxy)-1-piperidinecarboxylate is a useful research compound. Its molecular formula is C16H21Cl2NO3 and its molecular weight is 346.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl azodicarboxylate (41.0 ml) was added to a solution of triphenylphosphine (62.9 g) in tetrahydrofuran (800 ml) at 0° C. After 15 minutes 3,4-dichlorophenol (39.1 g) was added, after a further 15 minutes tert-butyl 4-hydroxy-1-piperidinecarboxylate (48.3 g) in tetrahydrofuran (400 ml) was added dropwise over 30 min. The solution was stirred at room temperature for 16 hours and concentrated to a small volume. Purification by chromatography (ethyl acetate:iso-hexane 95:5) gave the sub-title compound as an oil (61.3 g).